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Compound of Interest

Compound Name: 2,6-Dimethyl-2,5-heptadien-4-one

Cat. No.: B156642 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides a detailed exploration of the chemical structure, isomers, and key

experimental protocols related to phorone (2,6-Dimethylhepta-2,5-dien-4-one). The information

is presented to facilitate advanced research and development applications.

Phorone: Core Chemical Structure
Phorone, a yellow crystalline solid with a characteristic geranium odor, is an α,β-unsaturated

ketone.[1] Its core chemical identity is defined by the following identifiers:

IUPAC Name: 2,6-Dimethylhepta-2,5-dien-4-one[1]

Molecular Formula: C₉H₁₄O[1]

CAS Number: 504-20-1[1]

Molecular Weight: 138.21 g/mol [2]

The structure of phorone features a seven-carbon chain with a ketone functional group at the

fourth position and two double bonds, creating a conjugated system. This conjugation is

responsible for its characteristic light absorption and reactivity.

Caption: Chemical structure of Phorone.
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Isomers of Phorone
Phorone has several structural and stereoisomers, with isophorone being the most

commercially significant. The isomers differ in the arrangement of atoms and the position of

double bonds, leading to distinct physical and chemical properties.

Structural Isomers
The primary structural isomers of phorone include isophorone, which exists in α and β forms,

and other acyclic dienes.

α-Isophorone (3,5,5-Trimethyl-2-cyclohexen-1-one): A cyclic α,β-unsaturated ketone formed

through an intramolecular Michael cyclization of phorone.[3] It is a colorless to yellowish

liquid with a peppermint-like odor.[3]

β-Isophorone (3,5,5-Trimethyl-3-cyclohexen-1-one): An isomer of α-isophorone where the

double bond is not conjugated with the ketone. It exists in equilibrium with the α-isomer.[3]

2,6-Dimethyl-1,5-heptadien-4-one: An acyclic isomer of phorone.[4]

2,6-Dimethyl-1,6-heptadien-4-one: Another acyclic isomer of phorone.[4]
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Caption: Relationship between Phorone and its major isomers.

Stereoisomerism
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Due to the presence of double bonds, phorone can exist as geometric isomers (E/Z). The most

stable and common form is the (E,E)-isomer. The cyclic structure of isophorone also introduces

the possibility of stereoisomers.

Quantitative Data of Phorone and Its Isomers
The following table summarizes the key physicochemical properties of phorone and its principal

isomers for comparative analysis.

Property Phorone α-Isophorone β-Isophorone
2,6-Dimethyl-
1,5-heptadien-
4-one

CAS Number 504-20-1[1] 78-59-1[3] 471-01-2 5837-45-6[5]

Molecular

Formula
C₉H₁₄O[1] C₉H₁₄O[3] C₉H₁₄O C₉H₁₄O

Molecular Weight

( g/mol )
138.21[2] 138.21[3] 138.21 138.21

Melting Point

(°C)
28[6] -8.1[3] - -

Boiling Point (°C) 198-199[6] 215.3[3] - -

Density (g/cm³) 0.885[6] 0.922[3] - -

Experimental Protocols
Synthesis of Phorone from Acetone
Phorone is typically synthesized via an acid-catalyzed self-condensation of three molecules of

acetone.[6]

Methodology:

Reaction Setup: Acetone is cooled in an ice/salt bath.
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Catalyst Addition: Anhydrous hydrogen chloride gas is bubbled through the cooled acetone

until saturation. The solution will change color to deep orange and then to deep violet upon

standing.[7]

Reaction Time: The reaction mixture is allowed to stand at room temperature for an extended

period (e.g., three weeks) to facilitate the condensation reaction.[7]

Work-up: The acidic solution is neutralized with a 10% aqueous sodium hydroxide solution.

Extraction and Purification: The product is extracted with diethyl ether, washed with water,

and dried over anhydrous magnesium sulfate. Phorone is then purified by distillation.[7]
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Caption: Experimental workflow for the synthesis of Phorone.
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Synthesis of Isophorone from Phorone
Isophorone is produced by the intramolecular cyclization of phorone, typically under basic

conditions.[3]

Methodology:

Reaction Setup: Phorone is dissolved in a suitable solvent.

Catalyst Addition: A base, such as potassium hydroxide, is added to the solution.

Reaction Conditions: The mixture is heated to promote the cyclization reaction.

Purification: The resulting isophorone is purified by fractional distillation.[8]

Characterization of Phorone and its Isomers
Standard analytical techniques are employed for the characterization of phorone and its

isomers.

Gas Chromatography-Mass Spectrometry (GC-MS): Used for the separation and

identification of the different isomers in a mixture. The retention times and mass

fragmentation patterns are unique to each isomer.[9]

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR provide detailed

structural information, allowing for the unambiguous assignment of protons and carbons in

the different isomeric structures.[10][11]

Infrared (IR) Spectroscopy: IR spectroscopy is used to identify the characteristic functional

groups. The C=O stretching frequency in the conjugated systems of phorone and α-

isophorone will differ from the non-conjugated ketone in β-isophorone.[12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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